5-(isopropoxymethyl)-N-(4-methylthiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxymethyl)furan-2-carboxamide
• InChI: InChI=1S/C13H16N2O3S/c1-8(2)17-6-10-4-5-11(18-10)12(16)15-13-14-9(3)7-19-13/h4-5,7-8H,6H2,1-3H3,(H,14,15,16)
• InChI Key: JYDVDPASNMOVKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CC=C(O2)COC(C)C
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol

Description

5-(isopropoxymethyl)-N-(4-methylthiazol-2-yl)furan-2-carboxamide, also known as PNU-282987, is a selective agonist for the α7 nicotinic acetylcholine receptor (α7 nAChR). This chemical compound has been widely researched for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Medicinal Chemistry and Biological Activity

Furan derivatives have been extensively explored for their potential as therapeutic agents. For example, furan ring-containing organic ligands have been synthesized and their chelating properties investigated, with some compounds showing inhibitory activities against human pathogenic bacteria, indicating potential antibacterial applications (Patel, 2020). Similarly, compounds with a furan moiety have been studied for their cytotoxicity against cancer cell lines, highlighting the potential of furan derivatives in cancer research (Phutdhawong et al., 2019). These examples underline the significance of furan derivatives in the development of new therapeutic agents.

Material Science and Polymer Synthesis

Furan derivatives are also significant in the field of material science, particularly in the synthesis of biobased polymers. The enzymatic polymerization of bis(hydroxymethyl)furan with various diacid ethyl esters, for instance, has led to the creation of novel biobased furan polyesters. These polyesters have been investigated for their physical properties, demonstrating the utility of furan derivatives in creating environmentally friendly materials (Jiang et al., 2014).

Advanced Organic Synthesis and Chemical Biology

The versatility of furan derivatives extends to advanced organic synthesis, where they serve as key intermediates in the synthesis of complex heterocyclic compounds. For instance, the synthesis of 5-arylfuran-2-carboxamide derivatives has been explored for their potential as urotensin-II receptor antagonists, illustrating the role of furan derivatives in the discovery of new bioactive molecules (Lim et al., 2019).